5-azidopentanoic Acid
Cat. No. B556510
M. Wt: 143.14 g/mol
InChI Key: SBZDIRMBQJDCLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06211198B1
Procedure details
Methyl 5-azidovalerate (4.01 g, 25.5 mmol) and KOH (7.58 g, 0.135 mol) were dissolved in a mixture of 70 ml of water and 90 ml of MeOH. The solution was stirred at 0° C. After 2 hrs, the MeOH was removed in vacuo. The aqueous layer was extracted by CHCl3 (50 ml), acidified to pH=1 by 2N aqueous HCl and extracted by Et2O (2×100 ml). The organic layers were combined, washed with water (100 ml) and dried over Na2SO4. After filtration and evaporation of solvent, 5-azidovaleric acid (2.85 g, 77.6%) was obtained as a colorless oil.
Identifiers
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REACTION_CXSMILES
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[N:1]([CH2:4][CH2:5][CH2:6][CH2:7][C:8]([O:10]C)=[O:9])=[N+:2]=[N-:3].[OH-].[K+]>O.CO>[N:1]([CH2:4][CH2:5][CH2:6][CH2:7][C:8]([OH:10])=[O:9])=[N+:2]=[N-:3] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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4.01 g
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Type
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reactant
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Smiles
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N(=[N+]=[N-])CCCCC(=O)OC
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Name
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Quantity
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7.58 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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70 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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90 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred at 0° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the MeOH was removed in vacuo
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted by CHCl3 (50 ml)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted by Et2O (2×100 ml)
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WASH
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Type
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WASH
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Details
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washed with water (100 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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After filtration and evaporation of solvent
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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N(=[N+]=[N-])CCCCC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.85 g | |
| YIELD: PERCENTYIELD | 77.6% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
